Cas no 162559-03-7 (1,2-Dioxane-3-propanoicacid, 3,6-dimethyl-6-(8-phenyloctyl)-, (3R,6S)-)

• Product Name: 1,2-Dioxane-3-propanoicacid, 3,6-dimethyl-6-(8-phenyloctyl)-, (3R,6S)-
• CAS No: 162559-03-7
• MF: C₂₃H₃₆O₄
• MW: 376.529547691345
• CID: 216008
• PubChem ID: 10090963
• Update Time: 2025-04-19

1,2-Dioxane-3-propanoicacid, 3,6-dimethyl-6-(8-phenyloctyl)-, (3R,6S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dioxane-3-propanoicacid, 3,6-dimethyl-6-(8-phenyloctyl)-, (3R,6S)-
• 3-[(3R,6S)-3,6-dimethyl-6-(8-phenyloctyl)dioxan-3-yl]propanoic acid
• 1,2-Dioxane-3-propanoicacid, 3,6-dimethyl-6-(8-phenyloctyl)-, (3R-trans)-
• Plakoric acid
• DTXSID90435509
• NSC-664242
• 162559-03-7
• CHEMBL479901

• Inchi： 1S/C23H36O4/c1-22(18-19-23(2,27-26-22)17-15-21(24)25)16-11-6-4-3-5-8-12-20-13-9-7-10-14-20/h7,9-10,13-14H,3-6,8,11-12,15-19H2,1-2H3,(H,24,25)/t22-,23-/m0/s1
• InChI Key： WRPATCGRZLPNBQ-GOTSBHOMSA-N
• SMILES： O1[C@@](C)(CCCCCCCCC2C=CC=CC=2)CC[C@](C)(CCC(=O)O)O1

Computed Properties

• Exact Mass: 376.26148
• Monoisotopic Mass: 376.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,2-dioxanes